Cas no 72615-62-4 ((Z)-2-Benzamido-3-(o-tolyl)acrylic acid)

(Z)-2-Benzamido-3-(o-tolyl)acrylic acid is a structurally distinct acrylate derivative featuring a benzamido group and an ortho-tolyl substituent. This compound is of interest in synthetic organic chemistry due to its α,β-unsaturated carboxylic acid framework, which serves as a versatile intermediate for further functionalization. The presence of the (Z)-configuration and the ortho-tolyl group may influence reactivity in conjugate addition or cyclization reactions. Its amide functionality enhances stability while providing potential hydrogen-bonding interactions, making it useful in the design of pharmacophores or coordination complexes. The compound’s well-defined structure allows for precise modifications in medicinal chemistry and materials science applications.

(Z)-2-Benzamido-3-(o-tolyl)acrylic acid structure

72615-62-4 structure

Product Name:(Z)-2-Benzamido-3-(o-tolyl)acrylic acid

CAS No:72615-62-4

MF:C₁₇H₁₅NO₃

MW:281.305904626846

CID:1023951

PubChem ID:71463693

Update Time:2025-08-03

(Z)-2-Benzamido-3-(o-tolyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

- (Z)-2-Benzamido-3-(o-tolyl)acrylic acid
- 2-benzamido-3-(2-methylphenyl)prop-2-enoic acid
- 72615-62-4
- (Z)-2-Benzamido-3-(o-tolyl)acrylicacid
- DB-336418
- Inchi： 1S/C17H15NO3/c1-12-7-5-6-10-14(12)11-15(17(20)21)18-16(19)13-8-3-2-4-9-13/h2-11H,1H3,(H,18,19)(H,20,21)/b15-11-
- InChI Key： MTKXGGLBWOXJHV-PTNGSMBKSA-N
- SMILES： O=C(C1C=CC=CC=1)N/C(/C(=O)O)=C\C1C=CC=CC=1C

Computed Properties

Exact Mass: 281.10519334g/mol
Monoisotopic Mass: 281.10519334g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 410
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 66.4Å²

(Z)-2-Benzamido-3-(o-tolyl)acrylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019139009-1g	(Z)-2-Benzamido-3-(o-tolyl)acrylic acid	72615-62-4	95%	1g	$684.52	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1741481-1g	(Z)-2-benzamido-3-(o-tolyl)acrylic acid	72615-62-4	98%	1g	￥5224.00	2024-05-02

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Additional information on (Z)-2-Benzamido-3-(o-tolyl)acrylic acid

Recent Advances in the Study of (Z)-2-Benzamido-3-(o-tolyl)acrylic Acid (CAS: 72615-62-4)

In recent years, (Z)-2-Benzamido-3-(o-tolyl)acrylic acid (CAS: 72615-62-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its benzamido and acrylic acid functional groups, has been the subject of numerous studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound in drug discovery.

Recent research has focused on the synthesis and optimization of (Z)-2-Benzamido-3-(o-tolyl)acrylic acid derivatives to enhance their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the o-tolyl group could significantly improve the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The study employed molecular docking and in vitro assays to validate these findings, suggesting promising applications in the treatment of chronic inflammatory diseases.

Another key area of investigation has been the compound's role as an inhibitor of specific enzymes. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that (Z)-2-Benzamido-3-(o-tolyl)acrylic acid exhibits potent inhibitory activity against certain kinases implicated in cancer progression. The researchers utilized X-ray crystallography to elucidate the compound's binding mode, providing valuable insights for the design of next-generation kinase inhibitors.

In addition to its therapeutic potential, (Z)-2-Benzamido-3-(o-tolyl)acrylic acid has also been explored for its utility in chemical biology tools. A recent publication in ACS Chemical Biology (2023) highlighted its use as a fluorescent probe for detecting protein-ligand interactions in real-time. This application leverages the compound's inherent fluorescence properties, offering a non-invasive method for studying dynamic biological processes.

Despite these advancements, challenges remain in the clinical translation of (Z)-2-Benzamido-3-(o-tolyl)acrylic acid. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical studies. Ongoing research is also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to enhance efficacy.

In conclusion, (Z)-2-Benzamido-3-(o-tolyl)acrylic acid (CAS: 72615-62-4) represents a versatile and promising scaffold in chemical biology and drug discovery. Continued research into its derivatives and applications is expected to yield significant contributions to the field, particularly in the development of novel therapeutics for inflammatory diseases and cancer.